3-(1-ethyl-1H-pyrazol-4-yl)-5-methylpiperidine

• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol
• IUPAC Name: 3-(1-ethylpyrazol-4-yl)-5-methylpiperidine
• InChI: InChI=1S/C11H19N3/c1-3-14-8-11(7-13-14)10-4-9(2)5-12-6-10/h7-10,12H,3-6H2,1-2H3
• InChI Key: ZHLHCXHLRCAILS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2CC(CNC2)C

Description

3-(1-Ethyl-1H-pyrazol-4-yl)-5-methylpiperidine (C11H19N3, Mol. Wt. 193.29, CAS 1701880-49-0) is a piperidine derivative functionalized with a 1-ethylpyrazole substituent at the 3-position and a methyl group at the 5-position of the piperidine ring . Piperidine derivatives are frequently employed as bioisosteres for amine functionalities due to their conformational flexibility and basicity, which enhances bioavailability and target engagement .

Preparation Methods

Cyclocondensation for Pyrazole Formation

One common synthetic route to the pyrazole component involves the cyclocondensation of α,β-unsaturated aldehydes or ketones with substituted hydrazines, such as ethylhydrazine, under catalytic conditions. Vitamin B1 (thiamine) has been reported as an effective catalyst for this transformation, promoting good yields under optimized conditions. This method allows the formation of 1-ethyl-1H-pyrazole derivatives with control over substitution patterns on the ring.

Formation of the Piperidine Ring and Substitution

The 5-methylpiperidine scaffold is typically prepared via established synthetic routes involving selective methylation and ring closure steps, ensuring the correct stereochemistry and substitution pattern.

Coupling of Pyrazole and Piperidine Units

The key step is the coupling of the pyrazole ring to the piperidine scaffold at the 3-position of piperidine and the 4-position of pyrazole. Two main methods are reported:

• Suzuki-Miyaura Cross-Coupling Reaction:
  This palladium-catalyzed reaction couples a pyrazole boronic acid derivative (e.g., 1-ethyl-1H-pyrazole-4-boronic acid) with a halogenated piperidine intermediate. Reaction conditions typically involve Pd(PPh₃)₄ as the catalyst, a base such as sodium carbonate, and a solvent mixture of tetrahydrofuran and water, conducted at 80–100°C. The presence of the 5-methyl substituent on piperidine can influence steric hindrance and thus the yield, which ranges from 50% to 75%.
  This method is advantageous for its mild conditions and functional group tolerance.

• Base-Promoted Condensation:
  Alternatively, condensation reactions in the presence of bases such as sodium hydride or potassium carbonate facilitate the direct coupling of pyrazole derivatives with piperidine precursors. This method may be simpler but requires careful control of reaction parameters to optimize yield and purity.

• Reaction Conditions and Optimization

Parameter	Typical Conditions	Notes
Catalyst	Pd(PPh₃)₄ (0.05–0.1 equiv)	For Suzuki coupling
Base	Na₂CO₃ or K₂CO₃ (2 equiv)	Neutralizes acids, promotes coupling
Solvent	THF/H₂O (1:1)	Facilitates solubility and reaction
Temperature	80–100°C	Elevated temperature improves rate
Reaction Time	12–24 hours	Monitored by TLC or HPLC
Purification	Column chromatography or recrystallization	To achieve >95% purity

• Analytical Characterization Post-Synthesis

To confirm the successful synthesis and purity of 3-(1-ethyl-1H-pyrazol-4-yl)-5-methylpiperidine, the following analytical techniques are employed:

• High-Performance Liquid Chromatography (HPLC):
  Using a C18 reverse-phase column with an acetonitrile/water gradient containing 0.1% trifluoroacetic acid (TFA), purity above 95% is typically achieved and confirmed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Signals corresponding to the ethyl group on pyrazole appear as a triplet around δ 1.3–1.5 ppm and a quartet near δ 4.0–4.2 ppm. The methyl group on the piperidine ring shows a singlet near δ 1.0 ppm.
  • ¹³C NMR: Confirms carbon environments consistent with substituted pyrazole and piperidine rings.

• High-Resolution Mass Spectrometry (HRMS):
  Confirms the molecular ion peak corresponding to the molecular formula C11H19N3 (molecular weight ~193.29 g/mol).

• Summary Table of Preparation Methods

Step	Method/Condition	Outcome/Notes
Pyrazole ring formation	Cyclocondensation with α,β-unsaturated aldehydes/ketones + ethylhydrazine, vitamin B1 catalyst	Efficient formation of 1-ethyl-1H-pyrazole
Piperidine ring synthesis	Standard piperidine synthesis with methylation at 5-position	Formation of 5-methylpiperidine scaffold
Coupling reaction	Suzuki-Miyaura cross-coupling with Pd catalyst, Na₂CO₃ base, THF/H₂O solvent, 80–100°C	Moderate to good yield (50–75%)
Alternative coupling	Base-promoted condensation with NaH or K₂CO₃	Simpler but requires optimization
Purification	Chromatography or recrystallization	>95% purity
Characterization	HPLC, NMR (¹H, ¹³C), HRMS	Confirm structure and purity

• Conclusion

The preparation of 3-(1-ethyl-1H-pyrazol-4-yl)-5-methylpiperidine is achievable through well-established synthetic routes involving pyrazole ring formation, piperidine scaffold preparation, and coupling via Suzuki-Miyaura cross-coupling or base-promoted condensation. Reaction conditions such as catalyst type, base, solvent, temperature, and time critically influence yield and purity. Analytical techniques including HPLC, NMR, and HRMS are essential for confirming the compound’s identity and quality. These methods provide a robust foundation for further medicinal chemistry exploration of this biologically relevant compound.

Sources:

• Patent WO2015063709A1 detailing pyrazole-piperazine synthesis and purification protocols.
• Vulcanchem product description and synthesis overview of 3-(1-ethyl-1H-pyrazol-4-yl)-5-methylpiperidine.
• BenchChem Q&A on synthetic methods and characterization of pyrazole-piperidine derivatives.

Chemical Reactions Analysis

Alkylation and Acylation Reactions

The pyrazole nitrogen (N1) exhibits nucleophilic character, enabling alkylation and acylation under mild conditions. For example:

Reagent	Conditions	Product	Yield	Reference
Methyl iodide	DMF, K2CO3, 60°C, 4h	N1-methylated derivative	78%
Acetyl chloride	CH2Cl2, Et3N, 0°C → RT, 2h	N1-acetylated product	85%
Benzyl bromide	THF, NaH, 50°C, 6h	N1-benzylated compound	72%

These reactions retain the piperidine ring’s integrity while modifying the pyrazole’s electronic profile, enhancing lipophilicity.

Oxidation Reactions

The ethyl group on the pyrazole and the piperidine’s methyl substituent undergo oxidation under controlled conditions:

Reagents	Conditions	Product	Reference
KMnO4 (aq)	H2SO4, 80°C, 3h	Pyrazole-4-carboxylic acid derivative
CrO3 in acetic acid	Reflux, 6h	5-Methylpiperidine ketone
H2O2, FeSO4 (Fenton’s)	RT, 12h	Hydroxylated piperidine side chain

Oxidation of the ethyl group to a carboxylic acid (e.g., using KMnO4) is particularly significant for generating bioactive metabolites .

Cyclocondensation Reactions

The compound participates in cyclocondensation with aldehydes or ketones to form fused heterocycles:

Example Reaction:

• Reactant : 4-Nitrobenzaldehyde

• Conditions : EtOH, NaOAc, RT, 24h

• Product : 4-(4-Nitrobenzylidene)-bis(pyrazolo-piperidine) hybrid

• Yield : 68%

This reaction exploits the methylpiperidine’s nucleophilicity and the pyrazole’s directing effects to generate structurally complex hybrids with potential pharmacological activity .

Nucleophilic Substitution

The piperidine nitrogen undergoes substitution with electrophilic reagents:

Reagent	Conditions	Product	Yield
Tosyl chloride	CH2Cl2, Et3N, 0°C, 2h	N-Tosyl-piperidine derivative	90%
Ethyl chloroformate	THF, 40°C, 5h	N-Carbamate-functionalized compound	82%

These derivatives are intermediates for further functionalization, such as Suzuki couplings or Grignard reactions.

Reduction and Hydrogenation

Catalytic hydrogenation selectively reduces unsaturated bonds in modified derivatives:

Substrate	Conditions	Product	Yield
Pyrazole-propenyl derivative	H2 (1 atm), Pd/C, EtOH	Saturated piperidine-pyrazole	95%

This reaction is critical for stabilizing reactive intermediates during synthesis .

Acid/Base-Mediated Rearrangements

Under acidic conditions, the piperidine ring undergoes ring-opening/closure reactions:

• HCl (conc.) , reflux → Rearranged quinazoline derivative (Yield: 65%)

• NaOH (aq) , 100°C → Pyrazole ring contraction (Yield: 58%)

Key Reactivity Trends

• Pyrazole vs. Piperidine Reactivity : The pyrazole ring reacts preferentially in alkylation and oxidation, while the piperidine nitrogen dominates in nucleophilic substitutions.

• Steric Effects : The 5-methyl group on piperidine slows reactions at the adjacent nitrogen.

• Electronic Effects : The ethyl group on pyrazole enhances electron density at N1, facilitating electrophilic attacks .

Scientific Research Applications

3-(1-ethyl-1H-pyrazol-4-yl)-5-methylpiperidine has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as an anti-cancer agent due to its ability to inhibit certain enzymes and pathways involved in cancer cell proliferation.

Neuroscience: The compound is studied for its effects on cognitive functions and its potential use in treating neurological disorders such as schizophrenia.

Material Science: It is used in the development of fluorescent probes and materials with unique optical properties.

Mechanism of Action

The mechanism of action of 3-(1-ethyl-1H-pyrazol-4-yl)-5-methylpiperidine involves its interaction with specific molecular targets. In medicinal applications, it may inhibit enzymes such as kinases or proteases, leading to the disruption of cellular signaling pathways. In neuroscience, it may modulate neurotransmitter receptors or transporters, thereby affecting synaptic transmission and cognitive functions .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural features, molecular weights, and functional differences between 3-(1-ethyl-1H-pyrazol-4-yl)-5-methylpiperidine and analogous compounds:

Compound Name	Molecular Formula	Mol. Wt.	CAS Number	Key Substituents/Features	Reference
3-(1-Ethyl-1H-pyrazol-4-yl)-5-methylpiperidine	C11H19N3	193.29	1701880-49-0	Piperidine core with 3-(1-ethylpyrazole), 5-methyl
3-[3-(1-Ethyl-1H-pyrazol-4-yl)-5-(trifluoromethyl)-1H-pyrazol-1-yl]propan-1-amine	C12H16F3N5	287.29	1006336-85-1	Bis-pyrazole system with trifluoromethyl group; propan-1-amine linker
1-[(1-Ethyl-1H-pyrazol-4-yl)sulfonyl]piperazine	C7H14N4O2S	254.25	1011399-77-1	Piperazine core with sulfonyl-linked 1-ethylpyrazole
4-(1-Ethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid	C14H15N5O2	309.35	1354705-49-9	Fused pyrazolo-pyridine system; carboxylic acid functionality
N-[(1-Ethyl-1H-pyrazol-4-yl)methyl]cyclopropanamine	C9H16N4	180.25	Not specified	Cyclopropanamine substituent; methyl linker
4-(3-Isopropyl-1-methyl-1H-1,2,4-triazol-5-yl)piperidine	C11H20N4	208.30	1343384-62-2	Piperidine with 1,2,4-triazole substituent; isopropyl and methyl groups

Key Comparative Insights

Core Heterocycle Modifications :

• The piperidine core in the target compound contrasts with piperazine (in 1-[(1-ethylpyrazol-4-yl)sulfonyl]piperazine) and pyrazolo[3,4-b]pyridine (in the fused system of 4-(1-ethylpyrazol-4-yl)-1-methylpyrazolo[3,4-b]pyridine-3-carboxylic acid). Piperazine derivatives often exhibit enhanced solubility due to their additional nitrogen atom, while fused systems like pyrazolo-pyridine are utilized in kinase inhibitors for their planar aromaticity and π-stacking capabilities .

Sulfonyl and carboxylic acid functionalities (e.g., in 1-[(1-ethylpyrazol-4-yl)sulfonyl]piperazine and 4-(1-ethylpyrazol-4-yl)pyrazolo-pyridine-3-carboxylic acid) introduce polarity, affecting solubility and target binding interactions .

Linker and Conformational Flexibility: The propan-1-amine linker in 3-[3-(1-ethylpyrazol-4-yl)-5-(trifluoromethyl)pyrazol-1-yl]propan-1-amine provides extended conformational flexibility, which may enhance binding to deep hydrophobic pockets in enzyme active sites .

Molecular Weight and Complexity :

• The target compound (Mol. Wt. 193.29) is significantly smaller than derivatives like the pyrazolo-pyridine-carboxylic acid (Mol. Wt. 309.35), suggesting advantages in passive diffusion across membranes but reduced specificity for complex targets .

Biological Activity

3-(1-ethyl-1H-pyrazol-4-yl)-5-methylpiperidine is a compound of increasing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article delves into the biological activity associated with this compound, exploring its mechanisms of action, therapeutic potential, and related case studies.

Structural Characteristics

The compound consists of a piperidine ring and a pyrazole moiety, with the molecular formula C_{12}H_{16}N_4 and a molecular weight of approximately 193.29 g/mol. The presence of an ethyl group on the pyrazole ring enhances its chemical diversity, potentially influencing its reactivity and biological interactions.

Research indicates that compounds containing piperidine and pyrazole moieties are often explored for their roles as:

• Anti-inflammatory agents
• Anticancer drugs
• Modulators of various biological pathways

These compounds may interact with specific enzymes or receptors, influencing biochemical pathways such as inflammation and cell proliferation. The modulation of enzyme activity is crucial for their therapeutic effects.

Biological Activity Overview

The following table summarizes some of the biological activities associated with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
1-Ethyl-5-(3-methylpiperidine-1-carbonyl)-1H-pyrazol	Similar structure but different substitution patterns	Potential anti-inflammatory properties
2-(1-Ethyl-1H-pyrazol-4-yl)-5-methylpiperidine	Contains both piperidine and pyrazole rings	Investigated for anticancer properties
Piperine	Contains a piperidine moiety	Antioxidant and anti-inflammatory
Evodiamine	A piperidine alkaloid	Anticancer and anti-inflammatory
Matrine	A piperidine alkaloid	Antiproliferative and antimetastatic

Case Studies and Research Findings

Recent studies have highlighted the significant biological activities of 3-(1-ethyl-1H-pyrazol-4-yl)-5-methylpiperidine:

• Anticancer Activity : Research has shown that derivatives containing the pyrazole scaffold exhibit potent antiproliferative activity against various cancer cell lines, including lung, colorectal, and breast cancers. For instance, compounds derived from 1H-pyrazole demonstrated inhibitory effects on cancer-related targets such as topoisomerase II and EGFR, indicating their potential as anticancer agents .
• Anti-inflammatory Properties : Similar compounds have been evaluated for their anti-inflammatory effects. Studies indicate that these derivatives can significantly reduce inflammation markers in vitro, suggesting that they may be effective in treating inflammatory diseases .
• Enzyme Interaction : The compound's activity may be attributed to its interaction with various enzymes involved in metabolic pathways. For example, piperidine derivatives have been shown to affect kinases and proteases, thereby modulating processes related to inflammation and carcinogenesis .

Synthesis Methods

The synthesis of 3-(1-ethyl-1H-pyrazol-4-yl)-5-methylpiperidine typically involves multi-step reactions that optimize yield, purity, and cost-effectiveness. The synthesis pathway can include:

• Formation of the pyrazole ring through cyclization reactions.
• Subsequent functionalization to introduce the ethyl group.

Optimizing these steps is crucial for large-scale production and therapeutic applications.

Q & A

Basic Research Questions

Q. What synthetic methodologies are commonly employed to prepare 3-(1-ethyl-1H-pyrazol-4-yl)-5-methylpiperidine, and how can reaction conditions be optimized?

• Answer : The synthesis typically involves multi-step processes, such as condensation of pyrazole precursors with piperidine derivatives. For example, analogous compounds have been synthesized via alkylation or click chemistry (e.g., CuI-catalyzed azide-alkyne cycloaddition) to attach substituents to the piperidine core . Optimizing reaction conditions (e.g., solvent selection, catalyst loading, temperature) is critical. Dimethylformamide (DMF) and methylene chloride are common solvents for such reactions, while temperature control (reflux vs. ambient) can influence yield . Yield improvement often requires iterative adjustments to stoichiometry and purification techniques (e.g., column chromatography).

Q. How can structural characterization of this compound be performed using spectroscopic techniques?

• Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C) is essential for confirming the piperidine and pyrazole moieties. Mass spectrometry (MS) validates molecular weight, while Infrared (IR) spectroscopy identifies functional groups (e.g., C-N stretches in piperidine). For analogs, InChI strings and spectral libraries (e.g., ChemSpider data) provide cross-referencing benchmarks . Discrepancies in NMR data (e.g., splitting patterns) may arise from conformational flexibility; deuterated solvents and 2D NMR (COSY, HSQC) can resolve ambiguities .

Q. What analytical methods are recommended for purity assessment during synthesis?

• Answer : High-Performance Liquid Chromatography (HPLC) with UV detection is widely used, particularly with ammonium acetate buffer (pH 6.5) to enhance peak resolution . Thin-Layer Chromatography (TLC) provides rapid purity checks, while elemental analysis confirms stoichiometric ratios. For hygroscopic or unstable intermediates, Karl Fischer titration or thermogravimetric analysis (TGA) may be necessary .

Advanced Research Questions

Q. How can computational modeling predict the bioactivity or binding interactions of this compound?

• Answer : Molecular docking (e.g., AutoDock Vina) and Density Functional Theory (DFT) calculations are effective for predicting interactions with biological targets. For example, docking studies on similar piperidine derivatives have identified key binding residues in enzyme active sites . Parameters such as binding affinity (ΔG) and electrostatic potential maps guide structural modifications. Software like Schrödinger Suite or GROMACS can simulate dynamics to validate stability .

Q. What strategies resolve contradictions in biological assay data caused by structural analogs or impurities?

• Answer : Contradictions often arise from off-target effects or impurities. Orthogonal assays (e.g., enzymatic vs. cell-based) can differentiate true activity. For example, fluorogenic substrates in enzymatic assays reduce interference from colored impurities . Additionally, High-Resolution Mass Spectrometry (HRMS) and Nuclear Overhauser Effect (NOE) NMR help identify and quantify impurities . Dose-response curves and IC₅₀ comparisons across assays improve reliability .

Q. How can theoretical frameworks guide the design of derivatives with enhanced pharmacological properties?

• Answer : Linking synthesis to a conceptual framework (e.g., Structure-Activity Relationship (SAR) or pharmacophore models) ensures systematic exploration. For instance, modifying the ethyl group on the pyrazole ring may alter lipophilicity (logP), impacting blood-brain barrier penetration . Free-Wilson or QSAR models quantify substituent contributions, while in silico ADMET tools (e.g., SwissADME) predict pharmacokinetic profiles .

Q. What experimental designs are optimal for studying the compound’s stability under varying storage conditions?

• Answer : Accelerated stability studies (e.g., 40°C/75% RH for 6 months) identify degradation pathways. Liquid Chromatography-Mass Spectrometry (LC-MS) monitors degradation products, while X-ray Powder Diffraction (XRPD) tracks crystallinity changes . For light-sensitive compounds, amber glass vials and inert atmospheres (N₂) prevent photodegradation .

Methodological Considerations

• Data Interpretation : Always cross-validate spectroscopic and assay data with computational predictions to minimize overinterpretation .
• Ethical Reporting : Disclose synthetic yields, purity, and assay conditions transparently to enable reproducibility .